Cas no 852155-58-9 (3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide)

• Product Name: 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• CAS No: 852155-58-9
• MF: C₂₁H₂₄N₂O₅
• MW: 384.425665855408
• CID: 6558843
• Update Time: 2025-10-29

3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide
• Benzamide, 3,4-dimethoxy-N-(2-methoxyphenyl)-N-[(2-oxo-1-pyrrolidinyl)methyl]-

• Inchi： 1S/C21H24N2O5/c1-26-17-8-5-4-7-16(17)23(14-22-12-6-9-20(22)24)21(25)15-10-11-18(27-2)19(13-15)28-3/h4-5,7-8,10-11,13H,6,9,12,14H2,1-3H3
• InChI Key： PEGWXSMPPUAIAB-UHFFFAOYSA-N
• SMILES： C(N(C1=CC=CC=C1OC)CN1CCCC1=O)(=O)C1=CC=C(OC)C(OC)=C1

Experimental Properties

• Density: 1.235±0.06 g/cm3(Predicted)
• Boiling Point: 602.0±55.0 °C(Predicted)
• pka: -0.83±0.20(Predicted)

Additional information on 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide

3,4-Dimethoxy-N-(2-Methoxyphenyl)-N-(2-Oxopyrrolidin-1-Yl)Methylbenzamide: A Comprehensive Overview

3,4-Dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide, identified by the CAS number 852155-58-9, is a complex organic compound with significant potential in various fields of research and application. This compound has garnered attention due to its unique structural features and promising biological activities. Recent studies have highlighted its role in drug development, particularly in the context of targeting specific enzymes and receptors involved in disease pathways.

The molecular structure of 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide comprises a benzamide core with methoxy substituents at positions 3 and 4 on the benzene ring. The presence of these methoxy groups contributes to the compound's stability and enhances its solubility in organic solvents. Additionally, the molecule features an N-substituted group containing a 2-methoxyphenyl moiety and a 2-oxopyrrolidine ring, which introduces rigidity and potentially influences its pharmacokinetic properties.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through multi-step reactions, including nucleophilic acyl substitution and coupling reactions. Researchers have optimized reaction conditions to improve yield and purity, making this compound more accessible for large-scale production and further studies.

In terms of applications, 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide has shown promise as a lead compound in drug discovery programs targeting neurodegenerative diseases such as Alzheimer's disease. Its ability to modulate key enzymes involved in amyloid-beta production has been extensively studied using advanced computational models and in vitro assays.

Beyond pharmacology, this compound has also been explored for its potential in materials science. Its rigid structure and ability to form hydrogen bonds make it a candidate for use in self-assembling materials and advanced polymers. Recent experiments have demonstrated its capacity to form ordered nanostructures under specific conditions, opening new avenues for nanotechnology applications.

The environmental impact of 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide has also been a focus of recent research. Studies have assessed its biodegradability under various environmental conditions, with findings indicating moderate persistence in aquatic systems. These insights are crucial for guiding safe handling practices and minimizing ecological risks associated with its use.

In conclusion, 3,4-dimethoxy-N-(2-methoxyphenyl)-N-(2-oxopyrrolidin-1-yl)methylbenzamide (CAS No: 852155-58-9) stands out as a versatile compound with diverse applications across multiple disciplines. Its structural uniqueness and favorable biological properties position it as a valuable tool in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is expected to play an increasingly significant role in advancing scientific innovation.